SNIPER(CRABP)-11
Overview
Description
SNIPER(CRABP)-11, also known as PROTAC cIAP1 degrader-4, is a potent protein degrader. SNIPER(CRABP)-11 displayed degradation activity toward the mitochondrial CRABP-II protein.
Scientific Research Applications
Targeted Degradation of Proteins
SNIPER(CRABP)-11 is a part of a novel class of hybrid small molecules known as SNIPERs (Specific and Nongenetic IAP-dependent Protein ERasers), designed to induce the degradation of target proteins via the ubiquitin-proteasome system. A study highlighted the ability of SNIPER(CRABP)-11, among other SNIPER molecules, to induce proteasomal degradation of cellular retinoic acid-binding protein II (CRABP-II) across various subcellular localizations, including cytosolic, nuclear, membrane-localized, and notably, mitochondrial CRABP-II proteins. The degradation activity of SNIPER(CRABP)-11 towards mitochondrial CRABP-II protein stands out, showcasing its potential in targeting proteins localized in specific subcellular compartments for degradation. The involvement of cIAP1 as the E3 ligase in this process underscores the molecule's mechanism of action, relying on distinct E3 ligases based on the target protein's localization (Okuhira et al., 2017).
Development of Target Protein-Selective Degradation Inducer
The development of amide-type SNIPERs aimed to induce selective degradation of target proteins, such as CRABP-II, while preserving the inhibitor of apoptosis proteins (IAPs) marks an evolution in the specificity of these molecules. By refining the molecular structure to amide-types, researchers managed to mitigate the concurrent degradation of target proteins and IAPs, seen in earlier ester-type SNIPERs. This advancement suggests a more precise approach to protein knockdown, with SNIPER(CRABP)-11 exemplifying the capability to selectively target and degrade specific proteins within cells without affecting IAPs, highlighting its utility in studying the biological roles of proteins in living cells (Itoh et al., 2011).
properties
CAS RN |
1384275-50-6 |
|---|---|
Product Name |
SNIPER(CRABP)-11 |
Molecular Formula |
C60H83N7O10 |
Molecular Weight |
1062.36 |
IUPAC Name |
(2E,4E,6E,8E)-9-((E)-3-((((S)-3-benzhydryl-1-((S)-1-((S)-2-cyclohexyl-2-((S)-2-(methylamino)propanamido)acetyl)pyrrolidin-2-yl)-1,4,15-trioxo-8,11-dioxa-2,5,14-triazahexadecan-16-yl)oxy)imino)-2,6,6-trimethylcyclohex-1-en-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenoic acid |
InChI |
InChI=1S/C60H83N7O10/c1-41(19-17-20-42(2)39-52(69)70)28-29-48-43(3)49(30-31-60(48,5)6)66-77-40-51(68)62-32-35-75-37-38-76-36-33-63-58(73)55(53(45-21-11-8-12-22-45)46-23-13-9-14-24-46)65-57(72)50-27-18-34-67(50)59(74)54(47-25-15-10-16-26-47)64-56(71)44(4)61-7/h8-9,11-14,17,19-24,28-29,39,44,47,50,53-55,61H,10,15-16,18,25-27,30-38,40H2,1-7H3,(H,62,68)(H,63,73)(H,64,71)(H,65,72)(H,69,70)/b20-17+,29-28+,41-19+,42-39+,66-49+/t44-,50-,54-,55-/m0/s1 |
InChI Key |
JKPIDKPKBOTXBU-HMLGKSOISA-N |
SMILES |
CC(/C(CCC(C)1C)=N/OCC(NCCOCCOCCNC([C@H](C(C2=CC=CC=C2)C3=CC=CC=C3)NC([C@@H]4CCCN4C([C@H](C5CCCCC5)NC([C@H](C)NC)=O)=O)=O)=O)=O)=C1/C=C/C(C)=C/C=C/C(C)=C/C(O)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SNIPER(CRABP)-11; SNIPER(CRABP)11; SNIPER(CRABP) 11; SN-11; SN 11; SN11; PROTAC cIAP1 degrader-4, |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-5-[3-(1-ethyl-1H-pyrazol-5-yl)-1H-pyrrolo[2,3-b]pyridin-5-yl]-N,N-dimethylbenzamide](/img/structure/B610819.png)
![5-[2,3-Bis(Chloranyl)phenyl]-2-[(3~{r},5~{s})-3,5-Dimethylpiperazin-1-Yl]pyrimidin-4-Amine](/img/structure/B610829.png)
![2-({4-[(2-Phenylethyl)amino]-1-(2-phenylvinyl)-1H-pyrazolo[3,4-d]pyrimidin-6-yl}-amino)ethanol](/img/structure/B610833.png)
![(2S,3S)-3-(2-methoxyphenyl)-2-methyl-3-(1-naphthyl)-2-({4-[3-(trifluoromethyl)phenyl]piperidin-1-yl}carbonyl)propanenitrile](/img/structure/B610841.png)
